molecular formula C7H11NO2S B1588348 Methyl L-2-isothiocyanato-3-methylbutyrate CAS No. 21055-41-4

Methyl L-2-isothiocyanato-3-methylbutyrate

Cat. No. B1588348
CAS RN: 21055-41-4
M. Wt: 173.24 g/mol
InChI Key: MFTMQIVHQZBFTC-LURJTMIESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl L-2-isothiocyanato-3-methylbutyrate (MLTMB) is an organic compound that is used in various scientific research applications. It is a naturally occurring compound found in several plant species, including mustard and horseradish. MLTMB is a colorless liquid that has a pungent odor and is soluble in water and organic solvents. The compound has a variety of uses in scientific research, including biochemical and physiological studies.

Scientific Research Applications

Isotopic Labeling in Proteins

Research has demonstrated the utility of specific isotopic labeling of methyl groups in proteins to enhance the applicability of solution NMR spectroscopy for structural characterizations of complex proteins. This approach, utilizing enzymatic synthesis of precursors like isoleucine, allows for the detection of long-range interactions in large protein structures, significantly advancing the field of protein chemistry and structural biology (Kerfah et al., 2015).

Biocatalysis for Chemical Synthesis

Innovative biocatalytic methods have been developed to produce valuable chemicals from substrates like L-leucine. By expressing specific enzymes in Escherichia coli, researchers have achieved high-efficiency production of compounds such as 3-Hydroxy-3-methylbutyrate (HMB), overcoming limitations of traditional chemical synthesis and fermentation methods. This represents a significant step forward in the sustainable production of chemicals used in food and pharmaceutical industries (Gao & Li, 2021).

Thermal Processing Effects

Studies on cocoa and model systems have revealed new insights into the formation of amines and aldehydes through the Strecker reaction during thermal processing. This research provides a deeper understanding of flavor and aroma compound formation in foods, highlighting the impact of thermal processing on food chemistry and quality (Granvogl, Bugan, & Schieberle, 2006).

Soilborne Pest and Disease Management

The application of biofumigation techniques, utilizing Brassica green manures to release isothiocyanates similar to the synthetic fumigant metam sodium, has been explored as an alternative for methyl bromide in managing soilborne pests and diseases. This approach has shown potential in certain production systems, offering a more sustainable and environmentally friendly pest management strategy (Matthiessen & Kirkegaard, 2006).

properties

IUPAC Name

methyl (2S)-2-isothiocyanato-3-methylbutanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11NO2S/c1-5(2)6(8-4-11)7(9)10-3/h5-6H,1-3H3/t6-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MFTMQIVHQZBFTC-LURJTMIESA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C(=O)OC)N=C=S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)[C@@H](C(=O)OC)N=C=S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11NO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40426866
Record name Methyl N-(sulfanylidenemethylidene)-L-valinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40426866
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

173.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl L-2-isothiocyanato-3-methylbutyrate

CAS RN

21055-41-4
Record name Methyl N-(sulfanylidenemethylidene)-L-valinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40426866
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 21055-41-4
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl L-2-isothiocyanato-3-methylbutyrate
Reactant of Route 2
Reactant of Route 2
Methyl L-2-isothiocyanato-3-methylbutyrate
Reactant of Route 3
Reactant of Route 3
Methyl L-2-isothiocyanato-3-methylbutyrate
Reactant of Route 4
Reactant of Route 4
Methyl L-2-isothiocyanato-3-methylbutyrate
Reactant of Route 5
Reactant of Route 5
Methyl L-2-isothiocyanato-3-methylbutyrate
Reactant of Route 6
Methyl L-2-isothiocyanato-3-methylbutyrate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.